Cas no 1535293-53-8 (4-(3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride)

• Product Name: 4-(3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride
• CAS No: 1535293-53-8
• MF: C₉H₁₉ClO₃S
• MW: 242.763361215591
• CID: 5799598
• PubChem ID: 80393014
• Update Time: 2025-05-25

4-(3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride
• AKOS018956106
• EN300-1144888
• 1535293-53-8
• 4-[(3-methylbutan-2-yl)oxy]butane-1-sulfonyl chloride

• Inchi： 1S/C9H19ClO3S/c1-8(2)9(3)13-6-4-5-7-14(10,11)12/h8-9H,4-7H2,1-3H3
• InChI Key： AZJBCCUYQBNLDE-UHFFFAOYSA-N
• SMILES： ClS(CCCCOC(C)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 242.0743433g/mol
• Monoisotopic Mass: 242.0743433g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 4-(3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride

Professional Introduction to 4-(3-methylbutan-2-yl)oxybutane-1-sulfonyl Chloride (CAS No. 1535293-53-8)

4-(3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, with the CAS number 1535293-53-8, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features make it a valuable tool for chemists and biologists working on drug development and molecular biology applications.

The molecular structure of 4-(3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride consists of a sulfonyl chloride functional group attached to a butyl chain that is further substituted with a 3-methylbutan-2-yl moiety. This arrangement provides a high degree of reactivity, making it an excellent candidate for further functionalization in synthetic chemistry. The presence of the sulfonyl chloride group allows for easy introduction of amine groups through nucleophilic substitution reactions, which is a common strategy in drug discovery and peptide synthesis.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties, making them a cornerstone in medicinal chemistry. The compound 4-(3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride serves as a versatile building block for constructing complex sulfonamide-based molecules. These derivatives have shown promising results in preclinical studies, particularly in the inhibition of enzymes involved in cancer progression and inflammatory diseases.

One of the most compelling aspects of 4-(3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride is its role in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, including digestion, blood clotting, and immune responses. Inhibiting these enzymes has been a major focus in drug development, particularly for conditions such as cancer and HIV/AIDS. The sulfonyl chloride functionality allows for the facile introduction of amide linkages, which are essential for creating potent protease inhibitors. Recent studies have demonstrated that sulfonamide-based protease inhibitors can effectively target specific enzymes implicated in disease pathogenesis, offering new therapeutic avenues.

The compound also finds applications in the field of peptidomimetics, where it is used to design molecules that mimic the structure and function of natural peptides but with improved stability and bioavailability. Peptidomimetics are particularly valuable in drug development because they can bind to biological targets with high specificity while avoiding the metabolic degradation that often limits the efficacy of natural peptides. The structural flexibility provided by the 3-methylbutan-2-yl group allows for fine-tuning of molecular properties, enabling researchers to optimize binding affinities and pharmacokinetic profiles.

Advances in computational chemistry have further enhanced the utility of 4-(3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride. Molecular modeling studies have been instrumental in predicting the reactivity and binding properties of sulfonamide derivatives. These predictions guide experimental design and help identify optimal conditions for synthesizing biologically active compounds. By integrating experimental data with computational methods, researchers can accelerate the discovery process and bring new drugs to market more efficiently.

The synthesis of 4-(3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include sulfonylation followed by alkylation or etherification steps. The use of advanced catalytic systems has improved the efficiency of these reactions, reducing waste and energy consumption. Green chemistry principles are increasingly being applied to develop more sustainable synthetic methods, aligning with global efforts to minimize environmental impact.

In conclusion, 4-(3-methylbutan-2-yl)oxybutane-1-sulfonyl chloride (CAS No. 1535293-53-8) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable its use in synthesizing sulfonamide derivatives with diverse biological activities. As research continues to uncover new applications for this compound, it will undoubtedly play a crucial role in the development of next-generation therapeutics.